Cas no 1806570-82-0 (6-Ethyl-2-(methylthio)benzo[d]oxazole)

• Product name: 6-Ethyl-2-(methylthio)benzo[d]oxazole
• CAS No: 1806570-82-0
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 4818376

6-Ethyl-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C10H11NOS/c1-3-7-4-5-8-9(6-7)12-10(11-8)13-2/h4-6H,3H2,1-2H3
• InChI Key： PKRSKMNWJYYFJS-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2=CC=C(C=C2O1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 3.4
• Topological Polar Surface Area: 51.3

Additional information on 6-Ethyl-2-(methylthio)benzo[d]oxazole

Comprehensive Overview of 6-Ethyl-2-(methylthio)benzo[d]oxazole (CAS No. 1806570-82-0): Properties, Applications, and Industry Insights

The chemical compound 6-Ethyl-2-(methylthio)benzo[d]oxazole (CAS No. 1806570-82-0) is a specialized organic molecule featuring a benzo[d]oxazole core structure substituted with an ethyl group at the 6-position and a methylthio moiety at the 2-position. This unique arrangement imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. With the growing demand for heterocyclic compounds in drug discovery, this molecule has garnered attention due to its potential as a bioactive scaffold or intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like 6-Ethyl-2-(methylthio)benzo[d]oxazole. Researchers are increasingly exploring its role in structure-activity relationship (SAR) studies, particularly in designing small-molecule inhibitors for enzymatic targets. Its lipophilicity and electron-rich aromatic system make it a candidate for modulating protein-ligand interactions, a hot topic in computational chemistry forums and patent literature.

From a synthetic perspective, the methylthio group in this compound offers versatility for further functionalization, such as cross-coupling reactions or oxidation to sulfones, which aligns with the industry's shift toward atom-economical transformations. Environmental concerns have also spurred interest in solvent-free synthesis methods for such derivatives, addressing the sustainability queries frequently raised in academic and industrial discussions.

Analytical characterization of CAS No. 1806570-82-0 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure compliance with stringent quality control standards, a critical consideration for laboratories handling high-value intermediates. The compound’s stability under various pH conditions and thermal profiles are often investigated to meet regulatory requirements for Good Manufacturing Practice (GMP).

In material science, the benzo[d]oxazole framework is explored for its photoluminescent properties, with potential applications in organic light-emitting diodes (OLEDs) or sensors. This interdisciplinary appeal bridges gaps between chemical synthesis and optoelectronic device engineering, a trending niche in nanotechnology research.

Market-wise, suppliers of 6-Ethyl-2-(methylthio)benzo[d]oxazole emphasize its batch-to-batch consistency and scalability, responding to the demand for reliable building blocks in medicinal chemistry. FAQs in procurement portals often highlight its storage conditions (e.g., inert atmosphere, low temperature) and handling precautions, reflecting user concerns about compound degradation.

Future directions may involve catalytic asymmetric synthesis of this scaffold to access enantiopure variants, a frontier in chiral drug development. Collaborative efforts between academia and industry continue to uncover novel applications, ensuring CAS No. 1806570-82-0 remains a high-potential candidate in innovation pipelines.